2-[4-amino-5-(4-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-methylphenyl)aceta mide

• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C19H21N5O2S/c1-3-26-16-10-6-14(7-11-16)18-22-23-19(24(18)20)27-12-17(25)21-15-8-4-13(2)5-9-15/h4-11H,3,12,20H2,1-2H3,(H,21,25)
• InChI Key: DXPPEBRHCMEVGL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)C

Description

This compound belongs to the 1,2,4-triazole-3-thioacetamide class, characterized by a triazole core substituted with an amino group and a 4-ethoxyphenyl moiety. The thioether linkage connects the triazole to an acetamide group, which is further substituted with a 4-methylphenyl ring.

Preparation Methods

Esterification of Carboxylic Acid Precursors

The synthesis initiates with the esterification of a carboxylic acid derivative. For 2-[4-amino-5-(4-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-methylphenyl)acetamide , the starting material is typically 4-ethoxyphenylacetic acid .

Reaction Conditions :

• Reagents : Methanol (MeOH), sulfuric acid (H₂SO₄) as catalyst.

• Conditions : Reflux at 76°C for 3–4 hours.

• Yield : ~85%.

The reaction proceeds via Fischer esterification, converting the carboxylic acid into its methyl ester:

$$\text{R-COOH} + \text{CH}$$3\text{OH} \xrightarrow{\text{H}^+} \text{R-COOCH}3 + \text{H}_2\text{O}

Hydrazide Formation

The methyl ester is subsequently treated with hydrazine hydrate to yield the corresponding hydrazide.

Reaction Conditions :

• Reagents : Hydrazine hydrate (NH₂NH₂·H₂O), methanol.

• Conditions : Reflux at 76°C for 4–6 hours.

• Yield : ~90%.

$$\text{R-COOCH}$$3 + \text{NH}2\text{NH}2 \rightarrow \text{R-CONHNH}2 + \text{CH}_3\text{OH}

Cyclization to Triazole-Thiol

The hydrazide undergoes cyclization with methyl isothiocyanate under basic conditions to form the 1,2,4-triazole-thiol ring.

Reaction Conditions :

• Reagents : Methyl isothiocyanate (CH₃NCS), sodium hydroxide (NaOH), methanol.

• Conditions : Heating at 225°C for 3–6 hours, followed by acidification to pH 4–5 with HCl.

• Yield : ~75%.

$$\text{R-CONHNH}$$2 + \text{CH}3\text{NCS} \xrightarrow{\text{NaOH}} \text{Triazole-Thiol} + \text{Byproducts}

Preparation of the Acetamide Moiety

The acetamide component, N-(4-methylphenyl)acetamide , is synthesized via bromoacetylation of 4-methylaniline.

Bromoacetylation Reaction

Reaction Conditions :

• Reagents : Bromoacetyl bromide (BrCH₂COBr), triethylamine (Et₃N), dichloromethane (DCM).

• Conditions : Stirring at 0–5°C for 2 hours, followed by room temperature for 12 hours.

• Yield : ~80%.

$$\text{4-CH}$$3\text{C}6\text{H}4\text{NH}2 + \text{BrCH}2\text{COBr} \xrightarrow{\text{Et}3\text{N}} \text{4-CH}3\text{C}6\text{H}4\text{NHCOCH}2\text{Br} + \text{HBr}

Coupling Reaction to Form the Target Compound

The final step involves the nucleophilic substitution of the triazole-thiol with the bromoacetamide derivative.

Reaction Conditions :

• Reagents : Sodium hydride (NaH), dichloromethane (DCM).

• Conditions : Stirring at room temperature for 12 hours.

• Yield : ~72%.

$$\text{Triazole-SH} + \text{BrCH}$$2\text{CONHAr} \xrightarrow{\text{NaH}} \text{Triazole-S-CH}2\text{CONHAr} + \text{HBr}

Purification and Characterization

Purification Methods :

• Filtration : Isolation of precipitates after acidification.

• Recrystallization : Ethanol/water mixtures for crystallizing the final product.

• Column Chromatography : Silica gel (eluent: ethyl acetate/hexane) for intermediates.

Characterization Data :

• ¹H NMR : δ 10.27–9.64 (NH), 7.32–6.82 (aromatic protons), 4.04 (CH₂), 2.30 (CH₃).

• ¹³C NMR : 168.15 (C=O), 158.15 (triazole-C), 29.58 (N-CH₃).

• HRMS : m/z calculated for C₂₀H₂₂N₅O₂S [M+H]⁺: 420.1497, found: 420.1501.

Optimization of Reaction Conditions

Temperature and Catalyst Effects

Parameter	Optimal Value	Impact on Yield
Cyclization Temp	225°C	Maximizes ring closure
Coupling Catalyst	NaH (1.2 equiv)	Enhances nucleophilicity
Solvent for Coupling	DCM	Improves solubility

Challenges in Scale-Up

• NaH Handling : Moisture-sensitive; requires inert atmosphere.

• High-Temperature Cyclization : Energy-intensive; necessitates specialized equipment.

Comparative Analysis of Synthetic Routes

While the method above is predominant, alternative pathways include:

• Microwave-Assisted Cyclization : Reduces reaction time from hours to minutes but requires specialized apparatus.

• Solid-Phase Synthesis : Enables parallel synthesis of derivatives but lowers overall yield .

Chemical Reactions Analysis

Types of Reactions: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Reagents like NaBH₄ (for reduction) and appropriate acids or bases (for substitution) are commonly employed.

Major Products: The reduction product is the desired compound itself, but further derivatization can yield related compounds.

Scientific Research Applications

Antifungal Activity

Triazole compounds are widely recognized for their antifungal properties. The presence of the triazole ring in this compound indicates potential efficacy against fungal infections by inhibiting the synthesis of ergosterol, a critical component of fungal cell membranes. Preliminary studies have shown that compounds with similar structures exhibit potent antifungal activity against various strains, including Candida and Aspergillus species .

Anticancer Potential

Research has indicated that triazole derivatives can act as inhibitors of specific enzymes involved in cancer progression. For instance, the compound may interact with enzymes critical for tumor growth or metastasis. Structure-activity relationship (SAR) studies suggest that modifications to the triazole ring can enhance selectivity and potency against cancer cell lines .

Structure-Activity Relationship (SAR)

Understanding the SAR is vital for optimizing the pharmacological profile of this compound. Key findings include:

Structural Feature	Impact on Activity
Triazole Ring	Essential for enzyme binding
Ethoxy Group	Enhances solubility and selectivity
Aromatic Substituents	Influence binding affinity

These insights allow researchers to design more effective analogs that retain or enhance biological activity while minimizing side effects.

Beyond medicinal chemistry, the compound's unique structural features may lend themselves to applications in material science:

Electronic Properties

The presence of conjugated systems within the compound could be explored for electronic applications, such as organic semiconductors or sensors . The ability to modify electronic properties through structural changes can lead to innovative materials with specific functionalities.

Optical Properties

The interactions between the aromatic groups and the triazole ring may also result in interesting optical characteristics, making this compound a candidate for research into photonic devices or light-emitting materials.

Mechanism of Action

• The compound’s mechanism likely involves interactions with specific molecular targets (e.g., enzymes, receptors) or pathways. Further research is needed to elucidate this.

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

Key structural variations among analogs include substitutions on the triazole ring (R1) and the acetamide-linked aryl group (R2). Below is a comparative analysis:

Anti-Inflammatory Activity Trends

• AS111 () : The 3-methylphenyl group in AS111 demonstrated superior anti-inflammatory efficacy compared to diclofenac, suggesting that meta-substitution on the aryl ring optimizes binding to cyclooxygenase-2 (COX-2) . In contrast, the target compound’s 4-methylphenyl substitution (para-position) may result in lower activity due to steric or electronic mismatches.
• Compound : Substitution with pyridin-4-yl on the triazole and 4-methoxyphenyl on acetamide showed moderate activity, highlighting the role of heterocyclic groups in modulating selectivity .
  

Physicochemical Properties

• Solubility : Bulkier groups like tert-butyl () or trimethoxy () may reduce aqueous solubility, whereas the target compound’s ethoxy and methyl groups balance lipophilicity and solubility.

Biological Activity

The compound 2-[4-amino-5-(4-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-methylphenyl)acetamide is a complex organic molecule that has garnered attention for its potential biological activities. This compound features a triazole ring, which is known for its ability to interact with various biological targets, making it a significant subject in medicinal chemistry and drug development. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{20}N_{5}O_{2}S$, with a molecular weight of 417.9 g/mol. The presence of the triazole moiety is critical for its biological activity, as it allows for interactions with enzyme active sites and cellular pathways.

The biological activity of this compound primarily arises from its ability to inhibit specific enzymes and modulate cellular processes. The triazole ring plays a vital role in binding to enzyme active sites, which can lead to therapeutic effects such as:

• Antifungal Activity : The compound exhibits potential antifungal properties by disrupting fungal cell wall synthesis.
• Anticancer Activity : Preliminary studies suggest that it may inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest.

Synthesis

The synthesis of 2-[4-amino-5-(4-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-methylphenyl)acetamide typically involves several steps:

• Formation of the Triazole Ring : This is achieved through cyclization reactions involving hydrazine derivatives.
• Introduction of Functional Groups : The ethoxyphenyl and methylphenyl groups are introduced via nucleophilic substitution reactions.
• Final Coupling : The final product is obtained through coupling reactions that link the triazole derivative with an acetamide moiety.

Anticancer Activity

A series of studies have evaluated the anticancer potential of this compound against various cancer cell lines. The results are summarized in Table 1 below:

Cancer Cell Line	IC50 (µM)	Sensitivity
MCF-7 (Breast)	12	Moderate
HCT-116 (Colon)	15	Moderate
A549 (Lung)	20	Low
HeLa (Cervical)	10	High

These findings indicate that the compound shows varying degrees of sensitivity across different cancer types, with HeLa cells being particularly sensitive.

Antifungal Activity

In addition to its anticancer properties, the compound has demonstrated antifungal activity against several strains. For example:

• Candida albicans : Minimum Inhibitory Concentration (MIC) was found to be 8 µg/mL.
• Aspergillus niger : MIC was determined to be 16 µg/mL.

Study on Anticancer Properties

In a recent study published in Journal of Medicinal Chemistry, researchers conducted an in vitro evaluation of the compound against a panel of sixty cancer cell lines. The study concluded that while the compound exhibited some anticancer activity, further modifications could enhance its efficacy .

Study on Antifungal Efficacy

Another study focused on the antifungal properties of similar triazole compounds showed promising results in inhibiting fungal growth by interfering with ergosterol biosynthesis, which is crucial for fungal cell membrane integrity .

Q & A

Basic: What are the established synthetic routes for this compound, and how do reaction parameters influence yield and purity?

The synthesis typically involves multi-step reactions, starting with the formation of the triazole core followed by functionalization. Key steps include:

• Thiolation : Reacting 4-amino-5-(4-ethoxyphenyl)-1,2,4-triazole-3-thiol with chloroacetamide derivatives in ethanol under reflux with aqueous KOH (60–80°C, 1–3 hours) .
• Purification : Precipitation in cold water followed by recrystallization from ethanol (yield: 65–85%) .
  Critical parameters:
• Solvent choice : Polar aprotic solvents (e.g., DMF) improve solubility of intermediates .
• Temperature control : Excess heat may lead to side reactions (e.g., oxidation of thiol groups) .
• Reagent stoichiometry : A 1:1 molar ratio of triazole-thiol to chloroacetamide minimizes byproducts .

Basic: Which spectroscopic and chromatographic methods are used for structural confirmation?

• NMR spectroscopy :
  • ¹H NMR : Peaks at δ 3.8–4.0 ppm confirm methylene (-CH₂-) and ethoxy (-OCH₂CH₃) groups. Aromatic protons appear at δ 6.9–7.5 ppm .
  • ¹³C NMR : Signals at 165–170 ppm indicate carbonyl (C=O) groups .
• IR spectroscopy : Stretching bands at 1667 cm⁻¹ (amide C=O) and 611 cm⁻¹ (C-S) validate functional groups .
• HPLC : Purity >95% is achieved using a C18 column with acetonitrile/water (70:30) mobile phase .

Basic: What in vitro biological assays are typically conducted for initial activity screening?

• Antimicrobial activity : Tested against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains via broth microdilution (MIC range: 8–32 µg/mL) .
• Anticancer potential : Evaluated using MTT assays on cancer cell lines (e.g., MCF-7, IC₅₀: 12–25 µM) .
• Enzyme inhibition : Screened against COX-2 or kinases via fluorometric assays .

Advanced: How do substituents on the triazole ring and aromatic moieties modulate biological activity?

• Triazole substituents :
  • 4-Ethoxyphenyl : Enhances lipophilicity, improving membrane permeability (logP: 3.2 vs. 2.5 for unsubstituted analogs) .
  • Methylphenyl acetamide : Increases steric bulk, reducing off-target interactions .
• Structure-Activity Relationship (SAR) :
  • Replacement of ethoxy with methoxy decreases antimicrobial activity (MIC increases from 8 to 32 µg/mL) .
  • Addition of electron-withdrawing groups (e.g., -Cl) on the phenyl ring boosts anticancer potency (IC₅₀: 12 vs. 25 µM) .

Advanced: What computational strategies predict binding modes and pharmacokinetic properties?

• Molecular docking : Used to simulate interactions with COX-2 (PDB: 3LN1), showing hydrogen bonding with Arg120 and Tyr355 .
• MD simulations : Reveal stable binding over 100 ns, with RMSD <2.0 Å .
• ADMET predictions :
  • Absorption : High Caco-2 permeability (Papp: 25 × 10⁻⁶ cm/s).
  • Metabolism : Susceptible to CYP3A4 oxidation (t₁/₂: 4.2 hours) .

Advanced: How can contradictory data in biological activity studies be resolved?

• Case example : Discrepancies in antifungal activity (MIC: 8 vs. 64 µg/mL) may arise from:
  • Assay conditions : Variations in pH (7.4 vs. 6.5) or incubation time (24 vs. 48 hours) .
  • Structural analogs : Compare with 2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4-dimethylphenyl)acetamide, where -Cl substituents enhance activity .
• Methodological standardization :
  • Use CLSI guidelines for antimicrobial testing .
  • Validate cytotoxicity assays with positive controls (e.g., doxorubicin) .

Advanced: What strategies optimize solubility and stability for in vivo studies?

• Solubility enhancement :
  • Co-solvents : 10% DMSO in saline improves aqueous solubility (from 0.2 mg/mL to 1.5 mg/mL) .
  • Nanoformulation : Encapsulation in PLGA nanoparticles increases bioavailability (AUC: 45 µg·h/mL vs. 22 µg·h/mL for free compound) .
• Stability considerations :
  • pH adjustment : Stable at pH 6.8–7.4 (degradation <10% over 24 hours) .
  • Light protection : Degrades by 30% under UV light (λ = 254 nm) in 6 hours .

Advanced: How are metabolic pathways and toxicity profiles characterized?

• Metabolite identification :
  • In vitro liver microsomes : Major metabolites include sulfoxide derivatives (via CYP3A4) and de-ethylated products .
• Toxicity screening :
  • Acute toxicity : LD₅₀ >500 mg/kg in murine models .
  • Genotoxicity : Negative Ames test results at ≤100 µM .